Cas no 1022477-90-2 (1-(1,3-benzodioxol-5-yl)-3-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]urea)
1-(1,3-benzodioxol-5-yl)-3-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]urea Chemical and Physical Properties
Names and Identifiers
-
- 1-(1,3-benzodioxol-5-yl)-3-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]urea
-
- MDL: MFCD03839379
- Inchi: 1S/C26H25N3O5/c1-31-23-12-17-9-10-27-21(20(17)14-24(23)32-2)11-16-3-5-18(6-4-16)28-26(30)29-19-7-8-22-25(13-19)34-15-33-22/h3-8,12-14H,9-11,15H2,1-2H3,(H2,28,29,30)
- InChI Key: PWSBIJOFKFMVGG-UHFFFAOYSA-N
- SMILES: N(C1=CC=C2OCOC2=C1)C(NC1=CC=C(CC2C3=C(C=C(OC)C(OC)=C3)CCN=2)C=C1)=O
1-(1,3-benzodioxol-5-yl)-3-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB163884-1 g |
3-(Benzo[3,4-d]1,3-dioxolen-5-yl)-1-(4-((6,7-dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)urea |
1022477-90-2 | 1 g |
€211.30 | 2023-07-20 | ||
| abcr | AB163884-5 g |
3-(Benzo[3,4-d]1,3-dioxolen-5-yl)-1-(4-((6,7-dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)urea |
1022477-90-2 | 5 g |
€377.50 | 2023-07-20 | ||
| abcr | AB163884-10 g |
3-(Benzo[3,4-d]1,3-dioxolen-5-yl)-1-(4-((6,7-dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)urea |
1022477-90-2 | 10 g |
€482.50 | 2023-07-20 | ||
| Key Organics Ltd | MS-9384-1MG |
3-(2H-1,3-benzodioxol-5-yl)-1-{4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl}urea |
1022477-90-2 | >90% | 1mg |
£37.00 | 2023-09-08 | |
| Key Organics Ltd | MS-9384-5MG |
3-(2H-1,3-benzodioxol-5-yl)-1-{4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl}urea |
1022477-90-2 | >90% | 5mg |
£46.00 | 2023-09-08 | |
| Key Organics Ltd | MS-9384-10MG |
3-(2H-1,3-benzodioxol-5-yl)-1-{4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl}urea |
1022477-90-2 | >90% | 10mg |
£63.00 | 2023-09-08 | |
| Key Organics Ltd | MS-9384-20MG |
3-(2H-1,3-benzodioxol-5-yl)-1-{4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl}urea |
1022477-90-2 | >90% | 20mg |
£76.00 | 2023-02-27 | |
| Key Organics Ltd | MS-9384-50MG |
3-(2H-1,3-benzodioxol-5-yl)-1-{4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl}urea |
1022477-90-2 | >90% | 50mg |
£102.00 | 2023-09-08 | |
| Key Organics Ltd | MS-9384-100MG |
3-(2H-1,3-benzodioxol-5-yl)-1-{4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl}urea |
1022477-90-2 | >90% | 100mg |
£146.00 | 2023-09-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1663941-1mg |
1-(Benzo[d][1,3]dioxol-5-yl)-3-(4-((6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl)phenyl)urea |
1022477-90-2 | 98% | 1mg |
¥519 | 2023-04-17 |
1-(1,3-benzodioxol-5-yl)-3-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]urea Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on 1-(1,3-benzodioxol-5-yl)-3-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]urea
Compound CAS No 1022477-90-2: 1-(1,3-benzodioxol-5-yl)-3-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]urea
The compound with CAS No 1022477-90-2, known as 1-(1,3-benzodioxol-5-yl)-3-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]urea, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which includes a benzodioxole moiety and a dihydroisoquinoline core, both of which contribute to its unique biological properties.
Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways, particularly in the context of cancer biology. Researchers have demonstrated that 1-(1,3-benzodioxol-5-yl)-3-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]urea exhibits potent anti-proliferative effects on various cancer cell lines. These findings suggest that the compound may serve as a lead molecule for the development of novel anti-cancer therapies.
The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the benzodioxole ring and the subsequent coupling reactions that establish the dihydroisoquinoline framework. The use of advanced chromatographic techniques has enabled researchers to isolate and characterize this compound with unprecedented accuracy.
One of the most intriguing aspects of this compound is its ability to interact with specific protein targets within the cell. For instance, studies have shown that 1-(1,3-benzodioxol-5-yl)-3-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]urea can bind to and modulate the activity of kinase enzymes, which are critical regulators of cellular processes such as proliferation and apoptosis. This property underscores its potential as a targeted therapeutic agent.
In addition to its biological significance, this compound also holds interest from a structural standpoint. The presence of multiple functional groups within its structure allows for extensive chemical diversity, making it an ideal candidate for further modification and optimization. Researchers are currently exploring various analogs of this compound to enhance its pharmacokinetic properties and improve its bioavailability.
The discovery and characterization of CAS No 1022477-90-2 represent a significant advancement in the field of organic synthesis and drug discovery. By leveraging cutting-edge research techniques and insights from recent studies, scientists are paving the way for the development of innovative treatments that could address some of the most challenging diseases facing humanity today.
1022477-90-2 (1-(1,3-benzodioxol-5-yl)-3-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]urea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)